Cas no 2172033-13-3 (1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol)

• Product Name: 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol
• CAS No: 2172033-13-3
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 6066706
• PubChem ID: 165599398
• Update Time: 2025-07-09

1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol
• 2172033-13-3
• EN300-1631933

• Inchi： 1S/C14H28O2/c1-6-13(5,10-15)14(16)8-11(2)7-12(3,4)9-14/h11,15-16H,6-10H2,1-5H3
• InChI Key： BPFZWIYCYZRLHJ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)(C)C1)C(C)(CO)CC

Computed Properties

• Exact Mass: 228.208930132g/mol
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol

Introduction to 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol (CAS No. 2172033-13-3)

1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2172033-13-3, this molecule represents a unique structural motif that combines a cyclohexane backbone with an aliphatic side chain featuring both hydroxyl and methyl substituents. The precise arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and material science.

The compound’s structure is characterized by a highly substituted cyclohexane ring, which is further functionalized with a 1-hydroxy-2-methylbutan-2-yl side chain. This configuration suggests potential applications in the synthesis of biologically active molecules, where such structural motifs are often employed to enhance binding affinity and metabolic stability. The presence of multiple stereocenters in the molecule also opens avenues for stereochemical control, which is crucial in medicinal chemistry for optimizing pharmacological profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol. Molecular modeling studies indicate that the compound may exhibit favorable interactions with biological targets due to its rigid cyclohexane core and flexible aliphatic chain. These interactions could be leveraged to develop novel therapeutic agents targeting various diseases, including neurological disorders and metabolic conditions.

In the context of drug development, the synthesis of analogs derived from 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol has been explored as a means to modulate specific biological pathways. For instance, modifications to the hydroxyl or methyl groups could alter the compound’s solubility, bioavailability, or binding affinity. Such structural diversification is a cornerstone of modern medicinal chemistry, allowing researchers to fine-tune molecular properties for optimal therapeutic efficacy.

The compound’s potential also extends to industrial applications, where its unique structure may serve as a building block for more complex materials. Researchers have been investigating its utility in polymer chemistry and as an intermediate in the synthesis of specialty chemicals. The stability of its stereocenters under various reaction conditions makes it an attractive candidate for further synthetic elaboration.

Current research in this area is focused on understanding the compound’s reactivity and its role in catalytic processes. Studies suggest that 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol may participate in asymmetric synthesis, where its chiral centers can be utilized to produce enantiomerically pure compounds. This capability is particularly valuable in pharmaceuticals, where enantiomeric purity often dictates a drug’s efficacy and safety profile.

The exploration of 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol also intersects with green chemistry principles. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with broader industry trends toward more eco-friendly chemical processes, ensuring that the development of new compounds remains responsible and sustainable.

Looking ahead, the future of 1-(1-hydroxy-2-methylbutan-2-yl)-3,3,5-trimethylcyclohexan-1-ol lies in its integration into larger research initiatives aimed at addressing unmet medical needs. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers can accelerate the identification of novel therapeutic applications for this compound and its derivatives.

In summary, 2172033 CAS No.-13 3 (CAS No. 2172033) represents a structurally intriguing molecule with diverse potential applications in pharmaceuticals and materials science. Its unique combination of functional groups and stereochemistry positions it as a valuable asset for further chemical exploration. As research continues to uncover new possibilities for this compound, 2172033 CAS No.-13 3 (CAS No. 2172033) is poised to play an increasingly significant role in advancing scientific knowledge and innovation.